Cas no 53301-48-7 (1,3-Benzodithiole, 2-methoxy-)

• Product Name: 1,3-Benzodithiole, 2-methoxy-
• CAS No: 53301-48-7
• MF: C₈H₈OS₂
• MW: 184.278519630432
• CID: 357604
• PubChem ID: 11344419
• Update Time: 2025-04-19

1,3-Benzodithiole, 2-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodithiole, 2-methoxy-
• 2-methoxy-1,3-benzodithiole
• CHEMBL186440
• DTXSID30462950
• 53301-48-7
• 2-Methoxy-benzo[1,3]dithiole

• Inchi： 1S/C8H8OS2/c1-9-8-10-6-4-2-3-5-7(6)11-8/h2-5,8H,1H3
• InChI Key： KPDMNMPVXNLAMZ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2SC1OC

Computed Properties

• Exact Mass: 184.00174
• Monoisotopic Mass: 184.00165722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers